Cas no 5613-29-6 (2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate)
5613-29-6 structure
Product Name:2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate
CAS No:5613-29-6
MF:C9H9BrO2
MW:229.070562124252
CID:1597055
PubChem ID:84692339
Update Time:2025-04-21
2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate
- AKOS000657316
- CCG-12920
- 6-Brom-2,3-dimethyl-benzoesaeure
- BAS 00915747
- CBMicro_026093
- MCULE-3115990916
- BIM-0025983.P001
- STK402406
- ST015122
- AC1MEI76
- AKOS000657316; CCG-12920; 6-Brom-2,3-dimethyl-benzoesaeure; BAS 00915747; CBMicro_026093; MCULE-3115990916; BIM-0025983.P001; STK402406; ST015122; AC1MEI76;
- 6-Bromo-2,3-dimethylbenzoic acid
- 5613-29-6
- 6-Bromo-2,3-dimethylbenzoicacid
- AT27307
-
- Inchi: 1S/C9H9BrO2/c1-5-3-4-7(10)8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key: UYFLLGZHRKFGEE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C(C)C=1C(=O)O
Computed Properties
- Exact Mass: 379.98996
- Monoisotopic Mass: 379.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.462
- Boiling Point: 455.4°C at 760 mmHg
- Flash Point: 229.2°C
- Refractive Index: 1.557
- PSA: 67.43
- LogP: 3.33580
2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5613-29-6 (2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate) Related Products
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